Cas no 53414-02-1 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 1-[5-(2-formylpyrrol-1-yl)naphthalen-1-yl]pyrrole-2-carbaldehyde
- 1,1'-naphthalene-1,5-diyl-bis-pyrrole-2-carbaldehyde
- 1,5-Bis(2'-formylpyrrol-1'-yl)naphthalin
- AC1L7CNB
- NSC209503
- DTXSID20308797
- DS-008564
- 53414-02-1
- NSC-209503
-
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- Inchi： InChI=1S/C20H14N2O2/c23-13-15-5-3-11-21(15)19-9-1-7-17-18(19)8-2-10-20(17)22-12-4-6-16(22)14-24/h1-14H
- InChI Key： XRIGBINWSZCXKW-UHFFFAOYSA-N
- SMILES： C1=CC2=C(C=CC=C2N3C=CC=C3C=O)C(=C1)N4C=CC=C4C=O
Computed Properties
- Exact Mass: 314.10562
- Monoisotopic Mass: 314.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44
- LogP: 4.04620
Related Literature
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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2. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
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Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
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Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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